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Compound of Interest

Compound Name: Triglycidyl Isocyanurate-d15
Cat. No.: B15558142
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety protocols and handling
procedures for Triglycidyl Isocyanurate-d15 (TGIC-d15). Given that TGIC-d15 is the
deuterated analog of Triglycidyl Isocyanurate (TGIC), its safety and handling profile is
considered analogous to the unlabeled compound. TGIC is a tri-functional epoxy compound
primarily used as a cross-linking agent in polyester powder coatings.[1][2] While valuable in
industrial applications, it presents significant health hazards that necessitate stringent safety
measures in a laboratory setting.[3][4][5][6]

Chemical and Physical Properties

Triglycidyl Isocyanurate is a white, granular or crystalline solid with no discernible odor.[2][7]
Understanding its physical and chemical properties is fundamental to its safe handling and
storage.
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Property Value Reference
Molecular Formula C12H15N306 [1]
Molecular Weight 297.27 g/mol [8]
Melting Point 90-125 °C (Technical Grade) [7]
Boiling Point Not available [7]

Soluble in organic solvents like

- acetone, methyl ethyl ketone,
Solubility o » [1]
and toluene. Limited solubility

in water.
Vapor Pressure 0.05 x 10~® mmHg at 20°C [7]
Flash Point >170 °C [7]
Autoignition Temperature >200 °C [7]

Toxicological Data

TGIC is classified as toxic if swallowed or inhaled and can cause severe skin burns, eye
damage, allergic skin reactions, and genetic defects.[3][4][5][6] It may also cause damage to
organs through prolonged or repeated exposure.[3][4][5]

Toxicity Metric  Value Species Route Reference
LD50 (Oral) 100 - 200 mg/kg Rat Oral [4]

LD50 (Oral) 188 mg/kg Rat Oral

LC50 (Inhalation)  >650 mg/m3 (4h)  Rat Inhalation 4]

Experimental Protocols: Safe Handling and
Emergency Procedures

Adherence to strict experimental protocols is crucial to minimize exposure and ensure a safe
working environment.
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against TGIC-d15 exposure.

Hand Protection: Wear protective gloves.[3]

Eye/Face Protection: Use tight-sealing safety goggles and a face shield.[3]

Skin and Body Protection: Wear protective clothing to prevent skin contact.[3]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
NIOSH/MSHA-approved respirator.[3]

Handling and Storage

Proper handling and storage practices are essential to prevent accidental exposure and
maintain the integrity of the compound.

e Handling:

[¢]

Avoid contact with skin, eyes, and clothing.[3]

o

Do not breathe dust, fume, gas, mist, vapors, or spray.[3][4]

o

Use only outdoors or in a well-ventilated area.[3][4]

[¢]

Wash hands thoroughly after handling.[3][4]
o Do not eat, drink, or smoke when using this product.[3][4]

o Storage:
o Keep the container tightly closed in a dry and well-ventilated place.[3]
o Store locked up.[3]

o Keep in properly labeled containers.[3]

Accidental Release Measures
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In the event of a spill, immediate and appropriate action is required to contain and clean up the
material safely.

o Evacuate Personnel: Move all non-essential personnel from the spill area.[6]
o Ventilate the Area: Ensure adequate ventilation.
o Contain the Spill: Prevent further leakage or spillage if it is safe to do s0.[6]

o Clean-up:

[e]

For small spills, absorb with an inert material and place in a suitable container for disposal.

[6]

[e]

Avoid generating dust.[9] Do not dry sweep.[9]

o

Use spark-proof tools and explosion-proof equipment.[9]

[¢]

Vacuum dust with equipment fitted with a HEPA filter.[9]
o Decontaminate: Decontaminate surfaces and equipment by scrubbing with alcohol.[6]

o Disposal: Dispose of contaminated material according to approved waste disposal
regulations.[3][6]

First-Aid Measures

Immediate medical attention is required in case of exposure.

« If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[4][6]

e In Case of Skin Contact: Immediately wash off with soap and plenty of water for at least 15
minutes while removing all contaminated clothing and shoes. Seek immediate medical
attention.[3][4]

e In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
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to do. Continue rinsing. Seek immediate medical attention.[4][6]

« |If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Call a physician or poison control center immediately.[3][4]

Analytical Methods for Exposure Monitoring

Several analytical methods are available to monitor workplace air for the presence of TGIC,

which can be adapted for TGIC-d15.

] . ) Limit of
Analytical Sample Extraction Detection L
. . Quantificati Reference
Technique Collection Solvent Method
on (LOQ)
o Coordination
Acetonitrile/a
lon Spray
UPLC- Accu-cap™ cetone (95/5) ]
. i ) Tandem 170 ngffilter [10][11][12]
MS/MS filter diluted with
Mass
water
Spectrometry
Polypropylen Diode-Arra
HPLC-DAD .yp by Acetonitrile Y 70 ng/m3 [13]
e filter Detector
Glass fiber
filter coated ) Electron
) Dimethylform »
GC-ECD with ) Capture Not specified [13]
) amide
hydrobromic Detector

acid

Visualizing Safe Handling and Hazards

The following diagrams illustrate the logical workflows for safe handling and the potential health

hazards associated with Triglycidyl Isocyanurate-d15.
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Receiving and Storage

Receive TGIC-d15

'

Inspect Container for Damage

'

Store in a Cool, Dry, Well-Ventilated, Locked Area

Handlin%and Use

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

y

Use in a Chemical Fume Hood

'

Weigh and Handle with Care

'

Clean Work Area After Use

Waste [v)isposal

Collect Waste in a Labeled, Sealed Container

'

Dispose According to Institutional and Local Regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling of Triglycidyl Isocyanurate-d15.
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Caption: Potential health hazards and first-aid measures for TGIC-d15 exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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